Cas no 68647-73-4 (Tea tree oil)

Tea tree oil Properties

Names and Identifiers

• Tea tree oil
• Oils,tea-tree
• t36-7
• teatreeoilfrommelaleuca*alternifolia
• teebaumol
• Melasol
• melaleuca alternifolia oil
• Tea-tree oils
• Peppermint oil
• Essential oils, Melaleuca alternifolia
• SCHEMBL164653
• Zinc bis(O,O-diheptyl phosphorodithioate)
• EINECS 272-028-3
• 68647-73-4
• DTXSID30874014
• ZKAQFYDDTYGBBV-UHFFFAOYSA-L
• 68649-42-3
• DA-73206
• 82322-26-7
• zinc;diheptoxy-sulfanylidene-sulfido-lambda5-phosphane
• Melaleuca alternifolia oil
• +Expand

• MDL： MFCD00132409
• InChIKey： ZKAQFYDDTYGBBV-UHFFFAOYSA-L
• Inchi： InChI=1S/2C14H31O2PS2.Zn/c2*1-3-5-7-9-11-13-15-17(18,19)16-14-12-10-8-6-4-2;/h2*3-14H2,1-2H3,(H,18,19);/q;;+2/p-2
• SMILES： [Na+].O=C1C=C(O)C(\C=C1)=N/NC2N=CC=CC=2

Computed Properties

• Exact Mass: 714.214111g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 28
• Monoisotopic Mass: 714.214111g/mol
• Heavy Atom Count: 39
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Merck: 13,9175
• Refractive Index: n20/D 1.478(lit.)
• Boiling Point: 165 °C(lit.)
• Flash Point: 147 ºF
• FEMA: 3902 | TEA TREE OIL
• Color/Form: Colorless to yellowish liquid
• Specific Rotation: D +6°48 to +9°48
• Density: 0.898 g/mL at 25 °C(lit.)

Related Categories

• Natural Products and Extracts Flavors and Fragrances Fragrance